Cas no 2093152-88-4 (N-Boc-N-bis(PEG4-acid))

N-Boc-N-bis(PEG4-acid) is a heterobifunctional polyethylene glycol (PEG) derivative featuring a tert-butoxycarbonyl (Boc) protecting group and two terminal carboxylic acid functionalities. This compound is widely utilized in bioconjugation and linker chemistry due to its water solubility, biocompatibility, and ability to introduce PEG spacers between molecules. The Boc group provides selective deprotection under mild acidic conditions, enabling controlled functionalization, while the PEG4 spacer enhances solubility and reduces steric hindrance. The dual carboxylic acid termini allow for versatile coupling with amines or hydroxyl groups via standard activation methods. This reagent is particularly valuable in peptide synthesis, drug delivery systems, and surface modification applications.
N-Boc-N-bis(PEG4-acid) structure
N-Boc-N-bis(PEG4-acid) structure
Product Name:N-Boc-N-bis(PEG4-acid)
CAS No:2093152-88-4
MF:C27H51NO14
MW:613.692150354385
CID:3045448
PubChem ID:126480469
Update Time:2025-06-15

N-Boc-N-bis(PEG4-acid) Chemical and Physical Properties

Names and Identifiers

    • N-Boc-N-bis(PEG4-acid)
    • Acid-apeg8-acid n-boc
    • 3,6,9,12,18,21,24,27-Octaoxa-15-azanonacosane-1,15,29-tricarboxylic acid, 15-(1,1-dimethylethyl) ester
    • BP-23482
    • CS-0114899
    • AKOS040743648
    • 3-[2-[2-[2-[2-[2-[2-[2-[2-(2-carboxyethoxy)ethoxy]ethoxy]ethoxy]ethyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]ethoxy]ethoxy]ethoxy]ethoxy]propanoic acid
    • SCHEMBL24340623
    • DA-50162
    • HY-140540
    • 1-(19-carboxy-2,2-dimethyl-4-oxo-3,8,11,14,17-pentaoxa-5-azanonadecan-5-yl)-3,6,9,12-tetraoxapentadecan-15-oic acid
    • MS-30722
    • C70112
    • 2093152-88-4
    • Acid-apeg8-acidn-boc
    • Inchi: 1S/C27H51NO14/c1-27(2,3)42-26(33)28(6-10-36-14-18-40-22-20-38-16-12-34-8-4-24(29)30)7-11-37-15-19-41-23-21-39-17-13-35-9-5-25(31)32/h4-23H2,1-3H3,(H,29,30)(H,31,32)
    • InChI Key: FKLCISHEONZNFI-UHFFFAOYSA-N
    • SMILES: C(C(O)=O)COCCOCCOCCOCCN(C(OC(C)(C)C)=O)CCOCCOCCOCCOCCC(O)=O

Computed Properties

  • Exact Mass: 613.33095530g/mol
  • Monoisotopic Mass: 613.33095530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 42
  • Rotatable Bond Count: 32
  • Complexity: 632
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.1
  • Topological Polar Surface Area: 178Ų

N-Boc-N-bis(PEG4-acid) Pricemore >>

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Additional information on N-Boc-N-bis(PEG4-acid)

Comprehensive Overview of N-Boc-N-bis(PEG4-acid) (CAS No. 2093152-88-4): Properties, Applications, and Innovations

The compound N-Boc-N-bis(PEG4-acid) (CAS No. 2093152-88-4) is a highly specialized PEGylated derivative widely utilized in pharmaceutical research, bioconjugation, and material science. Its unique structure, featuring a Boc-protected amine and dual PEG4-acid chains, makes it a versatile building block for drug delivery systems, biocompatible coatings, and targeted therapeutics. This article delves into its molecular characteristics, cutting-edge applications, and relevance to trending topics like ADC (Antibody-Drug Conjugates) and sustainable chemistry.

With the rise of precision medicine, researchers increasingly seek PEG-based linkers like N-Boc-N-bis(PEG4-acid) to enhance solubility and reduce immunogenicity in biologics. Its CAS No. 2093152-88-4 is frequently queried in databases such as PubChem and Reaxys, reflecting its growing importance. The compound’s hydrophilic PEG spacers and carboxylic acid termini enable facile conjugation with amines or hydroxyl groups, aligning with demands for modular click chemistry platforms.

In the context of green chemistry, N-Boc-N-bis(PEG4-acid) stands out due to its potential in reducing organic solvent use during synthesis. Its PEG4 moiety improves aqueous compatibility, addressing industry shifts toward water-based formulations. Moreover, its role in nanoparticle functionalization resonates with the booming interest in nanomedicine and theranostics, as evidenced by surging PubMed citations.

From a commercial perspective, suppliers often highlight N-Boc-N-bis(PEG4-acid)’s high purity (>95%) and stability under inert conditions, critical for GMP-grade applications. Its dual-acid design allows for multivalent ligand attachment, a feature exploited in CAR-T cell therapies and biosensor development. These attributes position it as a key player in answering frequent search queries like "PEG linker for ADC optimization" or "Boc-protected PEG acids".

Future directions for CAS No. 2093152-88-4 include explorations in 3D bioprinting and AI-driven drug formulation, where its tunable hydrophilicity could revolutionize scaffold design. As regulatory agencies emphasize excipient safety, the compound’s well-documented toxicological profile further boosts its adoption. This synergy of innovation and compliance ensures N-Boc-N-bis(PEG4-acid) remains at the forefront of life sciences advancements.

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